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Compound of Interest

Compound Name: Oct-4-en-2-one

Cat. No.: B13624662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

Oct-4-en-2-one, a carbonyl compound of interest in various chemical research domains. The

document outlines its molecular formula, weight, and provides a representative synthetic

protocol for a closely related isomer, illustrating a common experimental workflow.

Physicochemical Data
The fundamental molecular attributes of Oct-4-en-2-one are summarized in the table below.

This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

IUPAC Name oct-4-en-2-one

CAS Number 33665-27-9

Data sourced from PubChem compound summary for CID 53435807.[1]
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Experimental Protocols: A Representative Synthetic
Workflow
While specific protocols for the direct synthesis of Oct-4-en-2-one can vary, a common method

for the preparation of related unsaturated ketones involves the reduction of a similar precursor.

The following protocol details the synthesis of (E)-oct-2-en-4-ol from (E)-oct-2-en-4-one, which

serves as a relevant example of the chemical transformations these compounds can undergo.

Synthesis of (E)-oct-2-en-4-ol from (E)-oct-2-en-4-one

Materials:

(E)-Oct-2-en-4-one (10.0 g, 79.2 mmol)

Lithium aluminium hydride (LiAlH₄) (1.8 g, 47.4 mmol)

Tetrahydrofuran (THF), anhydrous (100 mL total)

Water, deionized

10% aqueous Sodium Hydroxide (NaOH) solution

Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

A dispersion of LiAlH₄ in 50 mL of THF is prepared in a round-bottom flask under a nitrogen

atmosphere and cooled to 0-5°C using an ice bath.

A solution of (E)-Oct-2-en-4-one in 50 mL of THF is added dropwise to the LiAlH₄ suspension

over 30 minutes, ensuring the reaction temperature is maintained below 5°C.

After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour.

The mixture is then cooled back to 0°C, and water (1.8 g) is added cautiously to quench the

excess LiAlH₄, keeping the temperature below 7°C.

Subsequently, a 10% aqueous NaOH solution (1.8 g) and additional water (5.4 g) are added.
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The ice bath is removed, and the mixture is stirred for 1 hour, during which a white

precipitate forms.

Anhydrous sodium sulfate is added to the mixture to remove any remaining water.

The solid precipitate is removed by filtration.

The THF is removed from the filtrate under reduced pressure to yield the product, (E)-oct-2-

en-4-ol.

Visualized Experimental Workflow
The following diagram illustrates the key stages of the representative synthesis described

above, from initial reaction setup to final product isolation.
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Synthesis Workflow: Reduction of (E)-oct-2-en-4-one

Reaction Setup

Reaction

Quenching and Workup

Product Isolation

Prepare LiAlH4 suspension in THF
(0-5°C, N2 atmosphere)

Add (E)-oct-2-en-4-one in THF
(dropwise, <5°C)

Stir at room temperature
(1 hour)

Cool to 0°C

Add H2O, then 10% NaOH (aq),
then H2O

Stir for 1 hour

Add Na2SO4

Filter to remove solids

Evaporate THF under
reduced pressure

Final Product:
(E)-oct-2-en-4-ol

Click to download full resolution via product page

Caption: A flowchart of the key steps in the synthesis of (E)-oct-2-en-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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